sodium;4,6-dimethylpyrimidine-2-thiolate
Overview
Description
The compound with the identifier “sodium;4,6-dimethylpyrimidine-2-thiolate” is a chemical entity that has garnered interest in various scientific fields
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of sodium;4,6-dimethylpyrimidine-2-thiolate involves specific reaction conditions and reagents. The preparation method typically includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules in body fluids . This technique is essential for ensuring the purity and accuracy of the compound.
Industrial Production Methods: Industrial production of this compound requires stringent quality control measures to maintain the integrity of the compound. The process involves the use of advanced technologies and equipment to ensure that the compound meets the required standards for various applications .
Chemical Reactions Analysis
Types of Reactions: sodium;4,6-dimethylpyrimidine-2-thiolate undergoes several types of chemical reactions, including oxidation, reduction, and substitution. These reactions are crucial for modifying the compound’s properties and enhancing its applicability in different fields.
Common Reagents and Conditions: The common reagents used in the reactions involving this compound include phosgene and imidazole . The reaction conditions are typically anhydrous to prevent unwanted side reactions and to ensure the formation of the desired products.
Major Products Formed: The major products formed from the reactions involving this compound include various derivatives that are used in peptide synthesis and other organic synthesis applications .
Scientific Research Applications
sodium;4,6-dimethylpyrimidine-2-thiolate has a wide range of scientific research applications. It is used in the collection, transportation, maintenance, and long-term storage of viral specimens, chlamydiae, mycoplasma, and ureaplasma . The compound is also employed in quality control procedures and repeat testing of these organisms, ensuring the reliability of the results.
Mechanism of Action
The mechanism of action of sodium;4,6-dimethylpyrimidine-2-thiolate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors and inhibiting the action of enzymes involved in various biological processes . This interaction is crucial for its effectiveness in different applications.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to sodium;4,6-dimethylpyrimidine-2-thiolate include other chemical entities with comparable structures and properties. These compounds are identified using both two-dimensional and three-dimensional neighboring relationships .
Uniqueness: this compound stands out due to its unique combination of properties and its ability to interact with specific molecular targets. This uniqueness makes it a valuable compound for various scientific research applications.
Properties
IUPAC Name |
sodium;4,6-dimethylpyrimidine-2-thiolate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2S.Na/c1-4-3-5(2)8-6(9)7-4;/h3H,1-2H3,(H,7,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUDKHPCVAMVYEQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)[S-])C.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=NC(=N1)[S-])C.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N2NaS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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